Cas no 352637-44-6 (6-Bromopyrazolo1,5-apyrimidine-3-carbonitrile)

6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core functionalized with a bromo substituent at the 6-position and a cyano group at the 3-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The bromo and cyano groups enhance reactivity, enabling selective cross-coupling and nucleophilic substitution reactions. Its high purity and stability make it suitable for rigorous synthetic applications. The compound is commonly employed in medicinal chemistry for scaffold diversification and structure-activity relationship studies.
6-Bromopyrazolo1,5-apyrimidine-3-carbonitrile structure
352637-44-6 structure
Product Name:6-Bromopyrazolo1,5-apyrimidine-3-carbonitrile
CAS No:352637-44-6
MF:C7H3BrN4
MW:223.029519319534
MDL:MFCD00461392
CID:303038
PubChem ID:614285
Update Time:2025-05-20

6-Bromopyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • 6-bromo-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
    • Pyrazolo[1,5-a]pyrimidine-3-carbonitrile,6-bromo-
    • 6-Bromo-3- cyano-pyrazolo[1,5-a]pyrimidine
    • 352637-44-6
    • EN300-268716
    • BS-37775
    • AKOS006222758
    • SCHEMBL1991834
    • 6-Bromo-3-cyano-pyrazolo[1,5-a]pyrimidine
    • FT-0752173
    • A919041
    • MFCD00461392
    • SY065944
    • Z680889216
    • 6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile, AldrichCPR
    • DTXSID20346710
    • 6-bromo-pyrazolo(1,5-A)pyrimidine-3-carbonitrile
    • CS-0036300
    • CPA63744
    • AM803761
    • DB-069187
    • AG-690/33031058
    • 6-Bromopyrazolo1,5-apyrimidine-3-carbonitrile
    • MDL: MFCD00461392
    • Inchi: 1S/C7H3BrN4/c8-6-3-10-7-5(1-9)2-11-12(7)4-6/h2-4H
    • InChI Key: IDYCEZBYNPADDN-UHFFFAOYSA-N
    • SMILES: BrC1C=NC2=C(C#N)C=NN2C=1

Computed Properties

  • Exact Mass: 221.95400
  • Monoisotopic Mass: 221.954109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.89
  • Melting Point: 154-156 °C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.776
  • PSA: 53.98000
  • LogP: 1.36348
  • Sensitiveness: Light Sensitive

6-Bromopyrazolo1,5-apyrimidine-3-carbonitrile Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • Storage Condition:2-8 °C

6-Bromopyrazolo1,5-apyrimidine-3-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 6-Bromopyrazolo1,5-apyrimidine-3-carbonitrile

6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile: A Comprehensive Overview

6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile, with the CAS number 352637-44-6, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyrimidine ring system substituted with a bromine atom at the 6-position and a cyano group at the 3-position. These substituents confer distinctive chemical and biological properties, making it a valuable molecule for research and potential applications in drug discovery.

The synthesis of 6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile involves a series of intricate chemical reactions, often employing multi-component coupling strategies. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging catalytic systems such as palladium-catalyzed cross-couplings. The development of these methods has significantly enhanced the scalability and reproducibility of the synthesis, making it more accessible for large-scale production and further research.

In terms of chemical properties, 6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile exhibits notable stability under various reaction conditions, which is advantageous for its use in diverse chemical transformations. The presence of the bromine atom introduces electronic effects that can modulate reactivity, while the cyano group contributes to hydrogen bonding capabilities. These characteristics make the compound a versatile building block in medicinal chemistry, particularly in the design of bioactive molecules targeting specific biological pathways.

Recent studies have highlighted the potential of 6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile as a lead compound in anti-cancer drug development. Researchers have demonstrated that this molecule can inhibit key enzymes involved in tumor progression, such as kinase signaling pathways. Preclinical experiments have shown promising results in reducing cancer cell proliferation and inducing apoptosis without significant toxicity to normal cells. These findings underscore its potential as a novel therapeutic agent in oncology.

Beyond its pharmacological applications, 6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile has also found utility in materials science. Its structural rigidity and ability to form stable supramolecular assemblies make it an attractive candidate for applications in nanotechnology and optoelectronics. For instance, studies have explored its use as a component in self-assembled monolayers and organic semiconductors, where it exhibits favorable electronic properties.

The exploration of 6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile's biological activity has been further enhanced by computational modeling techniques. Advanced molecular docking studies have provided insights into its binding modes with various protein targets, facilitating rational drug design efforts. These computational approaches have also enabled the identification of potential off-target effects, which is crucial for minimizing adverse effects in therapeutic applications.

In conclusion, 6-Bromopyrazolo[1,5-a]pyrimidine-3-carbonitrile, with its unique structural features and versatile properties, represents a valuable compound for both academic research and industrial applications. Its role as a lead molecule in drug discovery and its potential in materials science highlight its significance across multiple disciplines. As research continues to uncover new facets of this compound's functionality, it is poised to make substantial contributions to advancing scientific knowledge and technological innovation.

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